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Compound of Interest

Compound Name: Acid Red 13

Cat. No.: B1582160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 13, also known as Fast Red E or C.I. 16045, is an azo dye that is utilized in various

applications, including as a colorant in textiles and food products, as well as for biological

staining.[1] While it is also cited for its utility as a pH indicator in analytical chemistry due to its

distinct color change properties, detailed quantitative data regarding its specific pH transition

range and pKa value are not readily available in scientific literature and chemical databases.[1]

This document aims to provide comprehensive application notes and protocols based on the

available qualitative information and general principles of acid-base indicators.

Physicochemical Properties
A summary of the key physicochemical properties of Acid Red 13 is presented in the table

below.
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Property Value Reference

Synonyms Fast Red E, C.I. 16045 [1]

CAS Number 2302-96-7 [1]

Molecular Formula C₂₀H₁₂N₂Na₂O₇S₂ [1]

Molecular Weight 502.42 g/mol [1]

Appearance
Orange to brown to dark

purple powder/crystal
[1]

Solubility Soluble in water [1]

pH Indicator Properties
The color of an aqueous solution of Acid Red 13 is dependent on the pH. Qualitative

observations indicate the following color changes:

Condition Observed Color

Acidic (in the presence of HCl) Yellow-orange

Basic (in the presence of NaOH) Orange-light brown

Note: The precise pH at which these color transitions occur has not been quantitatively

documented in available literature.

Experimental Protocols
Preparation of Acid Red 13 Indicator Solution
Objective: To prepare a stock solution of Acid Red 13 for use as a pH indicator.

Materials:

Acid Red 13 powder

Distilled or deionized water
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Ethanol (95%)

Volumetric flask (100 mL)

Analytical balance

Spatula

Beaker

Magnetic stirrer and stir bar (optional)

Procedure:

Weigh out 0.1 g of Acid Red 13 powder using an analytical balance.

Transfer the powder to a 100 mL beaker.

Add approximately 50 mL of distilled or deionized water to the beaker.

Stir the solution until the dye is completely dissolved. A magnetic stirrer can be used to

facilitate dissolution.

For improved solubility, a small amount of ethanol (e.g., 1-5 mL of 95% ethanol) can be

added.

Once dissolved, quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask to ensure all the dye is transferred.

Bring the solution to the 100 mL mark with distilled water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the indicator solution in a clearly labeled, sealed container, protected from light.
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General Protocol for Acid-Base Titration using a Visual
Indicator
Objective: To determine the endpoint of an acid-base titration using a visual indicator like Acid
Red 13.

Materials:

Acid Red 13 indicator solution

Analyte (acid or base of unknown concentration)

Titrant (standardized solution of base or acid)

Burette

Pipette

Erlenmeyer flask

White tile or paper

Magnetic stirrer and stir bar (optional)

Experimental Workflow:

Preparation Titration Analysis

Pipette known volume
of analyte into

Erlenmeyer flask

Add a few drops of
Acid Red 13 indicator

Rinse and fill burette
with titrant

Record initial
burette volume

Add titrant to analyte
while swirling

Observe for permanent
color change (endpoint)

Record final
burette volume

Calculate volume of
titrant used

Determine analyte
concentration

Click to download full resolution via product page

Caption: Workflow for a typical acid-base titration experiment.

Procedure:
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Rinse the burette with a small amount of the titrant and then fill it, ensuring no air bubbles

are present in the tip. Record the initial volume.

Pipette a known volume of the analyte into a clean Erlenmeyer flask.

Add 2-3 drops of the Acid Red 13 indicator solution to the analyte in the flask. The solution

should take on the color of the indicator in that specific pH environment (acidic or basic).

Place the Erlenmeyer flask on a white tile or paper under the burette to easily visualize the

color change.

Slowly add the titrant from the burette to the analyte while continuously swirling the flask to

ensure thorough mixing. A magnetic stirrer can be used for this purpose.

As the endpoint is approached, the color of the solution will start to change in the area where

the titrant is added and will disappear upon swirling.

Continue adding the titrant drop by drop until a permanent color change is observed

throughout the solution. This is the endpoint of the titration.

Record the final volume on the burette.

Calculate the volume of titrant used by subtracting the initial volume from the final volume.

Use the volume and concentration of the titrant, and the initial volume of the analyte to

calculate the concentration of the analyte.

Logical Relationship for Indicator Color Change
The color change of a pH indicator is governed by the equilibrium between its acidic (HIn) and

basic (In⁻) forms.
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Caption: Equilibrium of an acid-base indicator.

Conclusion
Acid Red 13 exhibits pH-dependent color changes, suggesting its potential as a pH indicator.

However, the lack of precise data on its pKa value and pH transition range limits its application

in quantitative chemical analysis where a high degree of accuracy is required. The protocols

provided here are based on general laboratory practices for using visual indicators. For precise

analytical work, it is recommended to first determine the pKa and transition range of Acid Red
13 spectrophotometrically or to use a well-characterized pH indicator with a known transition

range that is appropriate for the specific acid-base titration being performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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